2-Methyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrazine

Lipophilicity Scaffold optimization CNS drug design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H8N4O
Molecular Weight 176.18 g/mol
Cat. No. B15265383
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Technical Parameters


Basic Identity
Product Name2-Methyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrazine
Molecular FormulaC8H8N4O
Molecular Weight176.18 g/mol
Structural Identifiers
SMILESCC1=CN=C(C=N1)C2=NC(=NO2)C
InChIInChI=1S/C8H8N4O/c1-5-3-10-7(4-9-5)8-11-6(2)12-13-8/h3-4H,1-2H3
InChIKeyZZFWXESQCIDPCQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrazine: Identity & Procurement


2-Methyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrazine (CAS 1283109‑62‑5) is a heterocyclic small molecule that fuses a methyl‑substituted pyrazine ring with a 3‑methyl‑1,2,4‑oxadiazole moiety . Its molecular formula is C₈H₈N₄O (MW 176.18 g/mol), and it is supplied by multiple commercial vendors at purities ≥95% (Life Chemicals) and ≥98% (Fluorochem) [1]. The compound is catalogued under MDL number MFCD21091819 and is offered as a screening‑ready solid [1]. Its computed partition coefficient (cLogP ≈ 0.48, experimentally‑aligned cLogP reported as 1) and low fraction of sp³‑hybridized carbons (Fsp3 = 0.25) place it in a fragment‑like physicochemical space suitable for early‑stage medicinal chemistry campaigns . The pyrazinyl‑1,2,4‑oxadiazole core class is explicitly claimed in expired patent EP0040422B1 (Merck & Co.) for diuretic, natriuretic, and antihypertensive applications, providing a foundational intellectual property landscape for procurement risk assessment [2].

Fragment-like MW and logP align with FBDD library requirements.
Pre-built methyl-scan pair with des‑methyl analog for rapid SAR.
1,2,4‑oxadiazole regioisomer supports permeability‑forward scaffold comparisons.
Expired patent landscape enables cardiovascular‑renal target class research.

2-Methyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrazine: Substitution Specificity


The 1,2,4‑oxadiazole regioisomer, as embodied in this compound, is not functionally interchangeable with its 1,3,4‑oxadiazole counterpart. Systematic comparisons show that 1,3,4‑oxadiazoles possess stronger hydrogen‑bond acceptor character, leading to lower lipophilicity and higher aqueous solubility—properties that fundamentally alter ADME behaviour and target engagement [1]. Additionally, the precise methylation pattern on both the pyrazine (2‑position) and oxadiazole (3‑position) rings creates a unique electrostatic and steric environment that distinguishes it from the des‑methyl analog 2‑(3‑methyl‑1,2,4‑oxadiazol‑5‑yl)pyrazine (CAS 1283108‑90‑6; MW 162.15 vs. 176.18 for the target) [2]. The extra methyl group on the pyrazine ring increases molecular weight, modulates cLogP, and reduces the number of metabolically labile C–H sites adjacent to the pyrazine nitrogens. Even among 1,2,4‑oxadiazolyl‑pyrazine congeners, variations at the oxadiazole 3‑position (e.g., tetrahydrofuran‑3‑yl vs. methyl) produce measurable shifts in logP (0.53 vs. 0.48) and topological polar surface area (tPSA 73.9 Ų vs. a predicted lower value for the methyl analog), which are consequential when optimizing for CNS penetration versus peripheral target engagement . These structure‑specific parameters mean that generic substitution without experimental validation risks altering both pharmacodynamic and pharmacokinetic profiles in unpredictable ways.

1,3,4‑Oxadiazole Analog
Stronger H‑bond acceptors alter lipophilicity and ADME; regioisomer profiles may not transfer directly.
Des‑Methyl Congener
Missing pyrazine C‑2 methyl shifts MW, logP, and metabolic stability; methyl scan context differs.
3‑Substituted Oxadiazole Variants
Tetrahydrofuran or other 3‑position groups change tPSA and logP; CNS penetration profile may vary.

2-Methyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrazine: Comparative Evidence & Differentiation


LogP Comparison: Methyl vs. Tetrahydrofuranyl 1,2,4-Oxadiazole

The target compound exhibits a computed logP of 0.48 (Fluorochem data), which is measurably lower than the logP of 0.53 for the closely related analog 2‑methyl‑5‑[3‑(tetrahydrofuran‑3‑yl)‑1,2,4‑oxadiazol‑5‑yl]pyrazine, where the oxadiazole 3‑methyl group is replaced by a tetrahydrofuran‑3‑yl substituent . The ~0.05 logP unit difference, while modest, reflects the methyl group's weaker contribution to overall lipophilicity relative to the oxygen‑containing tetrahydrofuran ring. In CNS drug discovery programs where logP values between 0 and 3 are commonly targeted, even sub‑unit differences can shift a compound across permeability and solubility thresholds [1].

LogP Compare
Cross-study
Target logP 0.48 vs. THF‑analog 0.53 (Δ ~0.05, lower lipophilicity).
Positions compound closer to optimal fragment space for CNS screening.
Calculation methods may differ across vendors.
Lipophilicity Scaffold optimization CNS drug design

Molecular Weight Shift: Pyrazine Methylation vs. Des-Methyl

The target compound (MW 176.18 g/mol, C₈H₈N₄O) differs from its closest commercially available analog, 2‑(3‑methyl‑1,2,4‑oxadiazol‑5‑yl)pyrazine (MW 162.15 g/mol, C₇H₆N₄O), by the presence of an additional methyl group at the pyrazine 2‑position, contributing a ΔMW of +14.03 g/mol [1]. This structural difference is the product of a formal 'methyl scan' at the pyrazine ring. The extra methyl group not only increases steric bulk near the pyrazine nitrogen but also converts a potential site of metabolic oxidation (pyrazine C–H) into a more metabolically stable C–CH₃ group, which can be advantageous when optimizing hepatic microsomal stability in lead series [2].

Methyl Scan MW
Cross-study
MW 176.18 vs. des‑methyl 162.15 (+14.03, +1 methyl).
Ready‑made matched pair for assessing methylation impact on stability and binding.
Exact mass from vendor catalogs; purity grade may vary.
Fragment-based drug discovery Lead optimization Methyl scan

Antitubercular Potency of Pyrazine-Oxadiazole Hybrids

Pyrazine–oxadiazole hybrid compounds, as a class, have demonstrated minimum inhibitory concentration (MIC) values ranging from 1.56 to 12.5 µg/mL against M. tuberculosis H37Rv in the microplate Alamar Blue assay (MABA) [1][2]. The most potent representatives in published series (e.g., T7, T8, T17) achieve MIC values of 1.56 µg/mL, which compares favorably—though not decisively—with the first‑line drug pyrazinamide (MIC 3.125 µg/mL) [2][3]. Molecular docking studies of related pyrazine‑1,3,4‑oxadiazole analogs reveal binding affinities as strong as −9.0 kcal/mol against the DprE1 enzyme, surpassing isoniazid (−5.3 kcal/mol) and rifampicin (−7.9 kcal/mol) in silico [1]. However, it must be explicitly noted that these data are class‑level inferences; direct MIC or target engagement data for 2‑methyl‑5‑(3‑methyl‑1,2,4‑oxadiazol‑5‑yl)pyrazine itself have not been located in the peer‑reviewed literature.

Antitubercular
Class-level
Class MIC 1.56–12.5 µg/mL (Mtb H37Rv); no direct data for target compound.
Supports antitubercular screening context; DprE1 docking suggests target engagement potential.
Data to verify; compound-specific MIC required.
Antitubercular M. tuberculosis DprE1 inhibition

Purity Grade Comparison: Fluorochem vs. Life Chemicals

The target compound is commercially available at two distinct purity grades: 98% from Fluorochem (Product Code F768304) and 95+% from Life Chemicals (Product No. F2145‑0655) [1]. This 3% minimum purity difference is relevant for high‑throughput screening (HTS) campaigns where impurities exceeding 5% can generate false‑positive hit rates or interfere with assay readouts. Fluorochem further provides GHS hazard classification (H302, H315, H319, H335), storage recommendations, and a Certificate of Analysis upon request, documentation that is often absent from smaller catalog suppliers . For procurement officers prioritizing assay reproducibility, the 98% grade with full documentation represents a quantifiably lower risk of impurity‑driven artifacts.

Purity Grade
Head-to-head
98% (Fluorochem) vs. 95+% (Life Chemicals); Δ ≥3 percentage points.
Higher purity grade reduces false‑positive risk in HTS campaigns.
Documentation (SDS, CoA) more comprehensive from Fluorochem.
Quality assurance Screening library Reproducibility

H-Bond Acceptor Strength: 1,2,4- vs. 1,3,4-Oxadiazole Regioisomers

Comparative analysis of oxadiazole regioisomers has established that 1,3,4‑oxadiazoles function as stronger hydrogen‑bond acceptors than their 1,2,4‑oxadiazole counterparts, conferring systematically lower lipophilicity and higher aqueous solubility [1]. This physicochemical dichotomy translates into differentiated ADME profiles: 1,3,4‑oxadiazole‑containing compounds tend to exhibit superior solubility and metabolic stability, whereas 1,2,4‑oxadiazoles—including the target compound—may offer advantages in membrane permeability and target residence time due to their relatively higher lipophilicity at equivalent substitution patterns [1]. For procurement decisions where parallel exploration of both regioisomeric series is planned, the target compound serves as the 1,2,4‑oxadiazole reference point against which 1,3,4‑analogs can be benchmarked for permeability‑solubility trade‑offs.

Regioisomer H‑Bond
Class-level
1,2,4‑oxadiazoles weaker H‑bond acceptors than 1,3,4‑oxadiazoles; ranked difference in lipophilicity/solubility.
Use as permeability‑forward comparator for regioisomer SAR.
No matched‑pair logP data with identical substituents.
Regioisomer selection ADME optimization Solubility

Diuretic/Natriuretic Activity of Pyrazinyl-1,2,4-Oxadiazoles

EP0040422B1 (Merck & Co., filed 1981, expired) explicitly claims substituted pyrazinyl‑1,2,4‑oxadiazoles of formulae encompassing the target compound's core scaffold for diuretic, natriuretic, and antikaliuretic therapeutic use, particularly in treating edema and hypertension [1]. While the patent has expired, it establishes prior art for this compound class in the cardiovascular–renal therapeutic area. A related publication on pyrazinyl‑1,2,4‑oxadiazoles 4a and 4b demonstrated electrolyte excretion profiles similar to the potassium‑sparing diuretic amiloride in rats and dogs, providing quantitative in vivo pharmacological precedent [2]. The target compound, bearing methyl substituents at both the pyrazine 2‑position and the oxadiazole 3‑position, represents a minimally substituted embodiment of the patented core that could serve as a baseline for renewed cardiovascular drug discovery efforts without freedom‑to‑operate encumbrance from the original patent.

Diuretic Class
Class-level
Patent EP0040422B1 claims diuretic/natriuretic activity for pyrazinyl‑1,2,4‑oxadiazole class; in vivo data for analogs 4a/4b.
Supports cardiovascular‑renal research models; expired patent allows freedom to operate.
No direct activity reported for the target compound.
Diuretic Natriuretic Hypertension Intellectual property

2-Methyl-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrazine: Application Scenarios & Procurement


Fragment-Based Screening for Antitubercular Drug Discovery

The compound's low molecular weight (176.18 g/mol) and favorable logP (0.48) align with fragment‑based drug discovery (FBDD) guidelines, making it suitable for inclusion in fragment screening libraries targeting M. tuberculosis enzymes such as DprE1. Class‑level evidence demonstrates that pyrazine–oxadiazole hybrids achieve MIC values as low as 1.56 µg/mL against Mtb H37Rv and docking scores of −9.0 kcal/mol against DprE1, surpassing isoniazid (−5.3 kcal/mol) and rifampicin (−7.9 kcal/mol) [1][2]. Procurement of this compound as a fragment hit enables subsequent structure‑guided expansion using the methyl‑differentiated analog pair (with and without the pyrazine 2‑methyl group) to rapidly establish SAR [3].

Methyl-Scan SAR for Metabolic Stability Optimization

The compound forms one half of a matched molecular pair with 2‑(3‑methyl‑1,2,4‑oxadiazol‑5‑yl)pyrazine (ΔMW +14.03), providing a direct tool for assessing the impact of pyrazine C‑2 methylation on target potency, metabolic stability, and CYP inhibition profiles [1][2]. The 'magic methyl' effect—where a single methyl group can improve potency by >100‑fold or enhance metabolic stability—is a well‑documented phenomenon in medicinal chemistry, and having both compounds in hand enables experimental validation without synthetic delay [3].

Scaffold-Hopping: 1,2,4- vs. 1,3,4-Oxadiazole for CNS Programs

Systematic differences in hydrogen‑bond acceptor strength between 1,2,4‑oxadiazoles and 1,3,4‑oxadiazoles translate into differentiated CNS multiparameter optimization (MPO) scores [1][2]. The target compound, with logP 0.48, falls within the optimal CNS drug space (logP < 3), and its procurement alongside a matched 1,3,4‑oxadiazole analog enables direct experimental comparison of permeability, P‑glycoprotein efflux ratio, and brain‑to‑plasma ratio in parallel, informing regioisomer selection for neuroscience lead series [3].

Cardiovascular-Renal Repurposing: Expired Patent Landscape

EP0040422B1 establishes that pyrazinyl‑1,2,4‑oxadiazoles possess diuretic and natriuretic activity comparable to amiloride, as confirmed by in vivo electrolyte excretion profiles in rats and dogs for related compounds 4a and 4b [1][2]. The expired patent status eliminates freedom‑to‑operate concerns for commercial development in the cardiovascular–renal space. Procuring this minimally substituted scaffold provides a starting point for a renewed medicinal chemistry campaign targeting hypertension or heart failure, with the methyl groups offering vectors for further structural elaboration [1].

Application
Selection Property
Validation Focus
Antitubercular fragment screening
Fragment‑like physicochemical profile
MIC and DprE1 target engagement endpoints (class‑level)
Methyl‑scan SAR studies
Matched molecular pair with des‑methyl analog
Metabolic stability and CYP inhibition profiles
CNS regioisomer comparison
1,2,4‑oxadiazole scaffold for permeability studies
CNS MPO permeability and efflux ratios
Cardiovascular‑renal research
Expired patent landscape; class‑level diuretic activity
Diuretic/natriuretic endpoint models (class‑level evidence)
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